Cas no 1805250-59-2 (4-Amino-5-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-Amino-5-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1805250-59-2
• MF: C₇H₆F₂N₂O
• MW: 172.132148265839
• CID: 4847653
• Update Time: 2025-06-08

4-Amino-5-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C7H6F2N2O/c8-7(9)5-2-11-4(3-12)1-6(5)10/h1-3,7H,(H2,10,11)
• InChI Key： ZPWSHDLWESQWFE-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C=O)=CC=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 0.6
• Topological Polar Surface Area: 56

Additional information on 4-Amino-5-(difluoromethyl)pyridine-2-carboxaldehyde

Comprehensive Overview of 4-Amino-5-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805250-59-2)

4-Amino-5-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805250-59-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique difluoromethyl and aldehyde functional groups, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of drug candidates and crop protection agents.

The compound's molecular structure features a pyridine ring substituted with an amino group at the 4-position and a difluoromethyl group at the 5-position, along with a formyl group at the 2-position. This arrangement makes it a versatile intermediate for heterocyclic chemistry. Recent studies highlight its utility in medicinal chemistry, where it serves as a precursor for kinase inhibitors and other bioactive molecules. Its fluorinated moiety is particularly valuable, as fluorine incorporation often enhances metabolic stability and bioavailability in drug design.

In the context of green chemistry, 4-Amino-5-(difluoromethyl)pyridine-2-carboxaldehyde has been explored for its potential in sustainable synthesis. With growing demand for eco-friendly chemical processes, researchers are investigating its use in catalysis and flow chemistry applications. The compound's aldehyde group allows for diverse condensation reactions, making it a key player in multicomponent reactions (MCRs), a hot topic in modern organic synthesis.

From a commercial perspective, the global market for fine chemicals like 4-Amino-5-(difluoromethyl)pyridine-2-carboxaldehyde is expanding rapidly. Pharmaceutical companies are increasingly sourcing such high-purity intermediates to accelerate drug discovery programs. The compound's CAS number (1805250-59-2) serves as a unique identifier in chemical databases and patent literature, where it appears in numerous filings related to anticancer agents and antiviral compounds.

Analytical characterization of 4-Amino-5-(difluoromethyl)pyridine-2-carboxaldehyde typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and assess its suitability for GMP manufacturing. Stability studies under various conditions (e.g., temperature, humidity) are crucial for determining proper storage conditions and shelf life—key considerations for chemical suppliers and end-users alike.

The synthetic routes to produce 4-Amino-5-(difluoromethyl)pyridine-2-carboxaldehyde often start from commercially available pyridine precursors. Recent process optimization efforts focus on improving atom economy and reducing hazardous waste, aligning with industrial ecology principles. Some innovative approaches employ microwave-assisted synthesis or continuous flow technology to enhance yield and reproducibility—topics frequently searched by process chemists in academic and industrial settings.

In computational chemistry, molecular modeling of 4-Amino-5-(difluoromethyl)pyridine-2-carboxaldehyde provides insights into its electronic properties and potential molecular interactions. Such studies are valuable for predicting its behavior in enzyme binding or material science applications. The compound's hydrogen bonding capacity and dipole moment make it an interesting subject for quantum chemical calculations, a growing area in cheminformatics.

Quality control protocols for 4-Amino-5-(difluoromethyl)pyridine-2-carboxaldehyde emphasize rigorous impurity profiling, particularly for pharmaceutical applications. Residual solvent analysis and heavy metal testing ensure compliance with stringent regulatory standards like ICH guidelines. These aspects are critical for companies navigating FDA submissions or EMA approvals—common search terms among quality assurance professionals.

Looking ahead, 4-Amino-5-(difluoromethyl)pyridine-2-carboxaldehyde continues to attract research interest as new applications emerge. Its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies represents a cutting-edge direction in therapeutic development. Furthermore, its derivatives show promise in material science for creating functional polymers with tailored properties—an area gaining traction in advanced materials research.